(3,4-Dimethoxyphenyl)acetic Acid(Homoveratric Acid)
(3,4-Dimethoxyphenyl)acetic Acid(Homoveratric Acid)
Homoveratric acid, also known as homoveratrate, belongs to the class of organic compounds known as dimethoxybenzenes. These are organic aromatic compounds containing a monocyclic benzene moiety carrying exactly two methoxy groups. Homoveratric acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Homoveratric acid has been detected in multiple biofluids, such as urine and blood. Within the cell, homoveratric acid is primarily located in the cytoplasm. Outside of the human body, homoveratric acid can be found in olive. This makes homoveratric acid a potential biomarker for the consumption of this food product.
Homoveratric acid is a phenylacetic acid substituted at positions 3 and 4 by methoxy groups. It has a role as a human urinary metabolite and a human xenobiotic metabolite. It is a dimethoxybenzene and a member of phenylacetic acids.
Homoveratric acid is a phenylacetic acid substituted at positions 3 and 4 by methoxy groups. It has a role as a human urinary metabolite and a human xenobiotic metabolite. It is a dimethoxybenzene and a member of phenylacetic acids.
Brand Name:
Vulcanchem
CAS No.:
93-40-3
VCID:
VC0131958
InChI:
InChI=1S/C10H12O4/c1-13-8-4-3-7(6-10(11)12)5-9(8)14-2/h3-5H,6H2,1-2H3,(H,11,12)
SMILES:
COC1=C(C=C(C=C1)CC(=O)O)OC
Molecular Formula:
C10H12O4
Molecular Weight:
196.2 g/mol
(3,4-Dimethoxyphenyl)acetic Acid(Homoveratric Acid)
CAS No.: 93-40-3
Reference Standards
VCID: VC0131958
Molecular Formula: C10H12O4
Molecular Weight: 196.2 g/mol
| CAS No. | 93-40-3 |
|---|---|
| Product Name | (3,4-Dimethoxyphenyl)acetic Acid(Homoveratric Acid) |
| Molecular Formula | C10H12O4 |
| Molecular Weight | 196.2 g/mol |
| IUPAC Name | 2-(3,4-dimethoxyphenyl)acetic acid |
| Standard InChI | InChI=1S/C10H12O4/c1-13-8-4-3-7(6-10(11)12)5-9(8)14-2/h3-5H,6H2,1-2H3,(H,11,12) |
| Standard InChIKey | WUAXWQRULBZETB-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)CC(=O)O)OC |
| Canonical SMILES | COC1=C(C=C(C=C1)CC(=O)O)OC |
| Melting Point | 96°C |
| Physical Description | Solid |
| Description | Homoveratric acid, also known as homoveratrate, belongs to the class of organic compounds known as dimethoxybenzenes. These are organic aromatic compounds containing a monocyclic benzene moiety carrying exactly two methoxy groups. Homoveratric acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Homoveratric acid has been detected in multiple biofluids, such as urine and blood. Within the cell, homoveratric acid is primarily located in the cytoplasm. Outside of the human body, homoveratric acid can be found in olive. This makes homoveratric acid a potential biomarker for the consumption of this food product. Homoveratric acid is a phenylacetic acid substituted at positions 3 and 4 by methoxy groups. It has a role as a human urinary metabolite and a human xenobiotic metabolite. It is a dimethoxybenzene and a member of phenylacetic acids. |
| Synonyms | 2-(3,4-Dimethoxyphenyl)acetate; 2-(3,4-Dimethoxyphenyl)acetic Acid; 3,4-Dimethoxybenzeneacetic Acid; NSC 2753; NSC 27897; |
| PubChem Compound | 7139 |
| Last Modified | Nov 11 2021 |
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